Cas no 13332-26-8 (Benzene, 2-bromo-1,4,5-trifluoro-3-methoxy-)

• Product Name: Benzene, 2-bromo-1,4,5-trifluoro-3-methoxy-
• CAS No: 13332-26-8
• MF: C₇H₄BrF₃O
• MW: 241.005271911621
• CID: 1232868
• PubChem ID: 21730691
• Update Time: 2025-04-23

Benzene, 2-bromo-1,4,5-trifluoro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1,4,5-trifluoro-3-methoxy-
• 2-Bromo-1,4,5-trifluoro-3-methoxybenzene
• 13332-26-8

• Inchi： 1S/C7H4BrF3O/c1-12-7-5(8)3(9)2-4(10)6(7)11/h2H,1H3
• InChI Key： QPXFPJGLPDMXQJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1OC)F)F)F

Computed Properties

• Exact Mass: 239.93976g/mol
• Monoisotopic Mass: 239.93976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Additional information on Benzene, 2-bromo-1,4,5-trifluoro-3-methoxy-

Comprehensive Guide to Benzene, 2-bromo-1,4,5-trifluoro-3-methoxy- (CAS No. 13332-26-8)

Benzene, 2-bromo-1,4,5-trifluoro-3-methoxy- (CAS No. 13332-26-8) is a specialized aromatic compound with unique chemical properties, making it valuable in various industrial and research applications. This halogenated benzene derivative is characterized by the presence of bromine, fluorine, and methoxy functional groups, which influence its reactivity and utility. Researchers and manufacturers often seek 2-bromo-1,4,5-trifluoro-3-methoxybenzene for its role in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of Benzene, 2-bromo-1,4,5-trifluoro-3-methoxy- combines electron-withdrawing and electron-donating substituents, creating a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Its CAS number 13332-26-8 is frequently referenced in chemical databases and patent literature, highlighting its importance in modern synthetic chemistry. With the growing demand for fluorinated compounds in drug discovery, this compound has gained attention for its potential in designing bioactive molecules with enhanced metabolic stability and membrane permeability.

One of the trending topics in chemical research is the development of environmentally friendly synthetic methods. In this context, 2-bromo-1,4,5-trifluoro-3-methoxybenzene can be utilized in catalytic processes that minimize waste and reduce the use of hazardous reagents. Researchers are exploring its application in flow chemistry and continuous manufacturing, which aligns with the principles of green chemistry. These innovations address common search queries such as "sustainable halogenated benzene derivatives" and "eco-friendly aromatic compound synthesis", making this compound relevant to contemporary discussions.

From an industrial perspective, Benzene, 2-bromo-1,4,5-trifluoro-3-methoxy- is used in the production of liquid crystals and OLED materials, which are critical components in display technologies. The compound's ability to modify electronic properties makes it suitable for creating high-performance organic semiconductors. This application ties into popular search trends like "advanced materials for electronics" and "fluorinated compounds in optoelectronics", reflecting the intersection of chemistry and cutting-edge technology.

Safety and handling of CAS No. 13332-26-8 are also common concerns among users. While the compound is not classified as highly hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Analytical techniques like GC-MS, HPLC, and NMR are typically employed to verify the purity of 2-bromo-1,4,5-trifluoro-3-methoxybenzene, ensuring consistent performance in laboratory and industrial settings. These details respond to frequently searched questions such as "how to analyze halogenated benzene derivatives" and "storage conditions for fluorinated aromatics".

In summary, Benzene, 2-bromo-1,4,5-trifluoro-3-methoxy- (CAS No. 13332-26-8) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and electronic materials. Its unique structural features and compatibility with modern synthetic methodologies make it a valuable asset for researchers and industries alike. By addressing current trends like green chemistry and advanced material science, this compound remains at the forefront of chemical innovation, answering the needs of a dynamic and evolving market.